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Compound of Interest

Compound Name: 3-fluoro-1-methyl-1H-indole

Cat. No.: B11924756

Get Quote

Introduction & Risk Assessment
3-Fluoro-1-methyl-1H-indole (CAS 221665-95-8) is a specialized fluorinated heterocyclic

building block, prominently utilized in drug development for the synthesis of deubiquitinating

enzyme (DUB) inhibitors, such as USP30 inhibitors targeting mitochondrial dysfunction and

cancer[1].

Causality of Hazards: The introduction of a fluorine atom at the C-3 position and a methyl group

at the N-1 position significantly increases the molecule's lipophilicity compared to the parent

indole. This heightened lipophilicity enhances cellular membrane permeability, making dermal

contact particularly hazardous. Like its structural analog 1-methylindole, it is classified as a

severe skin and eye irritant (H315, H319) and a respiratory tract irritant (H335). Furthermore,

while the C-3 fluorine provides some steric stabilization, the electron-rich pyrrole ring remains

susceptible to auto-oxidation if exposed to atmospheric oxygen and light, necessitating

stringent environmental controls during handling[2].

Hazard Profile & Quantitative Data
Understanding the physicochemical properties of 3-fluoro-1-methyl-1H-indole is critical for

predicting its behavior in the lab.
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Table 1: Physicochemical and Hazard Summary

Property / Metric Value / Classification
Causality / Operational
Implication

CAS Number 221665-95-8
Unique identifier for safety

inventory and tracking.

Molecular Weight 149.16 g/mol

Low molecular weight

contributes to potential

volatility[2].

GHS Hazard Codes H315, H319, H335

Causes skin/eye irritation;

respiratory toxicity requires

exhaust ventilation.

Storage Conditions 2-8°C, Inert Atmosphere

Low temperature and lack of

oxygen prevent auto-oxidation

of the indole core.

Waste Classification Halogenated Organic

Stable C-F bonds require high-

temperature incineration to

prevent HF gas release.

Personal Protective Equipment (PPE) Matrix
Selecting PPE for 3-fluoro-1-methyl-1H-indole requires evaluating not just the pure

compound, but the carrier solvents (e.g., DMF, DCM, or 1,2-dichloroethane) typically used in its

synthetic applications[1].

Table 2: Glove Compatibility and Selection
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Glove Material Thickness Breakthrough Time
Best Operational
Use Case

Nitrile 0.11 mm > 480 min (Pure Solid)

Weighing pure solid;

general splash

protection.

Butyl Rubber 0.30 mm > 240 min (in DCM)

Handling solutions

dissolved in

halogenated solvents.

Neoprene 0.15 mm > 120 min (in DMF)

Handling solutions

dissolved in polar

aprotic solvents.

Self-Validating PPE Protocol:

Integrity Validation: Inflate the selected glove with air and submerge it in water or hold it near

your face to feel for escaping air. Causality: Micro-tears are invisible to the naked eye but will

allow highly lipophilic fluorinated indoles to penetrate directly to the skin. If bubbles appear or

air is felt, discard immediately.

Strategic Layering: For high-risk synthetic steps (e.g., handling in DCM), double-glove with a

nitrile inner layer (for tactile dexterity) and a butyl rubber outer layer (for absolute solvent

resistance).

Ocular Protection: Wear tightly fitting chemical safety goggles (EN 166/ANSI Z87.1

compliant). Causality: Due to the severe eye irritation risk (H319), standard safety glasses

with side shields are insufficient against volatile vapors.

Operational Workflow & Chemical Handling
To ensure scientific integrity and safety, the handling of 3-fluoro-1-methyl-1H-indole must be

restricted to a highly controlled environment.

Step-by-Step Handling Methodology:
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Environmental Validation: Prior to opening the reagent, verify the chemical fume hood face

velocity is between 80–100 feet per minute (fpm).

Self-Validation: Tape a small strip of tissue to the bottom of the sash. It must pull steadily

inward. If the tissue flutters outward or hangs still, abort the procedure.

Atmospheric Control: Purge the reaction vessel with Argon or Nitrogen for 5 minutes before

introducing the indole.

Causality: Displacing oxygen prevents the oxidative degradation of the indole core,

ensuring high reaction yields and preventing the formation of reactive peroxide

byproducts.

Transfer: Use a static-free, grounded spatula to transfer the solid.

Causality: Fluorinated organics can accumulate static charge, posing a spark risk if

flammable solvents are nearby.

Dissolution: Slowly add the solvent (e.g., 1,2-dichloroethane) while stirring. Keep the sash

lowered to the minimum operational height (typically 18 inches) to protect against

unexpected splashing or exothermic reactions.
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Workflow for handling and spill response of 3-fluoro-1-methyl-1H-indole.

Emergency Spill Response & Disposal Plan
Because 3-fluoro-1-methyl-1H-indole contains a stable C-F bond, its disposal requires

specialized high-temperature incineration.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11924756/docs?utm_src=pdf-body-img#comprehensive-safety-and-operational-guide-handling-3-fluoro-1-methyl-1h-indole
https://www.benchchem.com/product/b11924756/docs?utm_src=pdf-body#comprehensive-safety-and-operational-guide-handling-3-fluoro-1-methyl-1h-indole
https://www.benchchem.com/product/b11924756/docs?utm_src=pdf-body#comprehensive-safety-and-operational-guide-handling-3-fluoro-1-methyl-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11924756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Spill Protocol:

Evacuation & Isolation: Immediately evacuate personnel from the immediate vicinity.

Self-Validation: Ensure the lab doors are closed and the fume hood sash is fully lowered to

maximize exhaust draw and prevent vapor migration.

Neutralization & Absorption: Do NOT use water. Cover the spill with a dry, inert absorbent

material (e.g., vermiculite or sand).

Causality: Water can exacerbate the spread of lipophilic compounds and may react

violently with concurrent synthetic reagents (e.g., electrophilic fluorinating agents used in

indole synthesis).

Collection: Using a non-sparking plastic scoop, transfer the absorbed mixture into a heavy-

duty, sealable polyethylene hazardous waste container.

Surface Decontamination: Wash the spill area with a 5% sodium bicarbonate solution

followed by a soap and water wash. Causality: Soap acts as a surfactant to lift and remove

residual lipophilic traces that water alone cannot dissolve.

Disposal Plan:

Segregation: Strictly segregate 3-fluoro-1-methyl-1H-indole waste into "Halogenated

Organic Waste" containers.

Labeling: Clearly label the container with "Contains Fluorinated Indoles - Incinerate Only." Do

not mix with acidic waste streams, as indoles can undergo uncontrolled, heat-generating

polymerization under strongly acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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